N-(3-chloro-2-methylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-1-(2-fluorobenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H20ClFN2O2/c1-13-16(21)6-4-8-18(13)23-19(25)14-9-11-24(12-10-14)20(26)15-5-2-3-7-17(15)22/h2-8,14H,9-12H2,1H3,(H,23,25)
• InChI Key: FRLUVDNLLSSYML-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C20H20ClFN2O2
• Molecular Weight: 374.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide is a synthetic compound that belongs to the class of piperidinecarboxamide derivatives. It has been extensively studied for its potential use in scientific research, specifically in the field of neuroscience.

Mechanism of Action

N-(3-chloro-2-methylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide acts as a competitive antagonist for the alpha7 nicotinic acetylcholine receptor. This receptor is involved in the regulation of neurotransmitter release, synaptic plasticity, and cognitive function. By blocking this receptor, N-(3-chloro-2-methylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide can modulate these processes.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been shown to have a variety of biochemical and physiological effects. It can modulate synaptic transmission, enhance cognitive function, and reduce inflammation and oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-chloro-2-methylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide is its high selectivity for the alpha7 nicotinic acetylcholine receptor. This makes it a useful tool for studying the role of this receptor in neurological processes. However, one limitation is that it has a relatively short half-life, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N-(3-chloro-2-methylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide. One direction is to investigate its potential therapeutic use in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. Another direction is to explore its effects on other neurotransmitter systems and their potential therapeutic applications. Finally, further studies are needed to fully understand the mechanism of action of N-(3-chloro-2-methylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide and its potential interactions with other drugs and compounds.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been extensively studied for its potential use in scientific research, specifically in the field of neuroscience. It has been shown to act as a potent and selective antagonist for the alpha7 nicotinic acetylcholine receptor, which is involved in a variety of neurological processes.